Cas no 1805971-25-8 (Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805971-25-8
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4868734
• Update Time: 2025-06-09

Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-9(17)4-6-3-7(11(13)14)16-8(5-15)10(6)12/h3,11H,2,4H2,1H3
• InChI Key： DNIMSDBIVYCCAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C(F)F)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805971-25-8)

Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805971-25-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 3-position and an ethyl acetate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity—a trend highlighted in modern medicinal chemistry.

The agrochemical industry also explores CAS 1805971-25-8 for developing next-generation pesticides and herbicides. Its pyridine core and cyano functionality contribute to modes of action such as disrupting pest nervous systems or inhibiting plant growth pathways. Sustainability-driven innovations, like low-residue crop protection agents, further amplify its relevance. Users searching for "pyridine-based agrochemicals" or "fluorinated heterocycles in drug design" will find this compound pivotal.

Synthetic routes to Ethyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-4-acetate often involve multistep heterocyclic reactions, including nucleophilic substitution and esterification. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity, a critical factor given its use in high-throughput screening. FAQs such as "How to synthesize fluorinated pyridines?" or "Applications of cyano-substituted heterocycles" align closely with this compound's scientific narrative.

From an SEO perspective, integrating keywords like "CAS 1805971-25-8 supplier," "pyridine acetate derivatives," and "difluoromethyl pyridine uses" enhances visibility. The compound's alignment with trends like green chemistry and precision agriculture also boosts its searchability. As industries prioritize molecular diversification, 1805971-25-8 remains a cornerstone for innovation.